SRI-011381 hydrochloride

• IUPAC Name: 1-benzyl-3-cyclohexyl-1-(piperidin-4-ylmethyl)urea;hydrochloride
• InChI: InChI=1S/C20H31N3O.ClH/c24-20(22-19-9-5-2-6-10-19)23(15-17-7-3-1-4-8-17)16-18-11-13-21-14-12-18;/h1,3-4,7-8,18-19,21H,2,5-6,9-16H2,(H,22,24);1H
• InChI Key: GPNMJVSGNMDOJN-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)NC(=O)N(CC2CCNCC2)CC3=CC=CC=C3.Cl
• Molecular Formula: C20H32ClN3O
• Molecular Weight: 365.9 g/mol

Description

SRI-011381 hydrochloride: is a compound known for its role as an agonist of the transforming growth factor-beta (TGF-β) signaling pathway. It exhibits neuroprotective properties and has been studied for its potential in treating neurodegenerative diseases such as Alzheimer’s disease . The compound is also known for its oral bioavailability and ability to activate TGF-β signaling in vivo .

Scientific Research Applications

Chemistry: SRI-011381 hydrochloride is used as a tool compound to study the TGF-β signaling pathway. It helps in understanding the molecular mechanisms involved in TGF-β signaling and its role in various biological processes .

Biology: In biological research, this compound is used to investigate its neuroprotective effects and its potential in treating neurodegenerative diseases. It is also used to study the effects of TGF-β signaling on cell proliferation, differentiation, and apoptosis .

Medicine: The compound has potential therapeutic applications in treating diseases such as Alzheimer’s disease and other neurodegenerative disorders. It is also being explored for its role in cancer therapy due to its ability to modulate TGF-β signaling .

Industry: In the pharmaceutical industry, this compound is used in drug development and screening assays to identify new therapeutic agents targeting the TGF-β pathway .

Mechanism of Action

• It significantly increases the expression of TGF-β1, NALP3, collagen-1, and α-SMA.

Safety and Hazards

• Precautionary Statements : Handle with care (P261). Use appropriate protective equipment (P280). In case of contact with eyes or skin, rinse thoroughly (P305+P351+P338). If ingested, seek medical attention (P301+P312). MSDS available for detailed safety information.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of SRI-011381 hydrochloride involves multiple steps, starting from the appropriate precursors. The detailed synthetic route is proprietary and typically involves the use of organic solvents and reagents under controlled conditions. The final product is obtained as a hydrochloride salt to enhance its stability and solubility .

Industrial Production Methods: Industrial production of this compound follows Good Manufacturing Practices (GMP) to ensure the purity and quality of the compound. The process involves large-scale synthesis using batch or continuous flow reactors, followed by purification steps such as crystallization or chromatography to obtain the desired product .

Chemical Reactions Analysis

Types of Reactions: SRI-011381 hydrochloride undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized under specific conditions to form oxidized derivatives.

Reduction: Reduction reactions can be performed to modify the functional groups within the molecule.

Substitution: The compound can undergo substitution reactions where specific atoms or groups are replaced by others

Common Reagents and Conditions:

Oxidation: Common oxidizing agents such as potassium permanganate or hydrogen peroxide can be used.

Reduction: Reducing agents like sodium borohydride or lithium aluminum hydride are typically employed.

Substitution: Various nucleophiles or electrophiles can be used depending on the desired substitution

Major Products: The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield oxidized derivatives, while substitution reactions can produce a variety of substituted analogs .

Comparison with Similar Compounds

SB-431542: A selective inhibitor of the TGF-β receptor I kinase.

LY364947: Another inhibitor of the TGF-β receptor I kinase.

Galunisertib: A small molecule inhibitor of TGF-β receptor I kinase.

Uniqueness: SRI-011381 hydrochloride is unique in its ability to act as an agonist of the TGF-β signaling pathway, whereas the similar compounds listed above are inhibitors. This agonistic property makes this compound particularly valuable for studying the activation of TGF-β signaling and its downstream effects .